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Compound of Interest

Compound Name: AZ876

Cat. No.: B1665899

For Researchers, Scientists, and Drug Development Professionals

Core Introduction

AZ876 is a potent and selective synthetic agonist of the Liver X Receptors (LXRa and LXR[3),
nuclear receptors that play a pivotal role in regulating cholesterol homeostasis, lipid
metabolism, and inflammatory responses.[1] This technical guide provides a comprehensive
overview of the mechanism of action of AZ876, detailing its molecular interactions, downstream
signaling pathways, and its effects in various preclinical models. The information is intended to
support further research and development of LXR agonists for therapeutic applications.

Quantitative Data Summary

The following tables summarize the key quantitative data associated with the activity of AZ876.

Table 1: Binding Affinity and Potency

Target Species Value Unit
LXRa Human 0.007 UM (Ki)
LXRB Human 0.011 UM (Ki)

Data sourced from MedchemExpress.[1]
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Table 2: In Vitro Gene Expression Changes in HL-1

Cardiomyaocytes

Gene Treatment Fold Increase
SCD2 AZ876 (10 nM, 24h) 2.3
ELOVL5 AZ876 (10 nM, 24h) 1.8
FADS2 AZ876 (10 nM, 24h) 15

Data sourced from MedchemExpress.[1]

Table 3: In Vivo Efficacy in Atherosclerosis Mouse Model

Parameter Treatment Change

] ) AZ876 (20 umol/kg, oral, daily
Atherosclerotic Lesion Area -40%
for 3 weeks)

Data sourced from MedchemExpress.[1]

Core Mechanism of Action

AZ876 exerts its effects by binding to and activating LXRa and LXR[3. These receptors form
heterodimers with the Retinoid X Receptor (RXR) and bind to LXR response elements (LXRES)
in the promoter regions of target genes. This binding initiates the transcription of genes
involved in reverse cholesterol transport, fatty acid synthesis, and anti-inflammatory pathways.

Signaling Pathway

The activation of LXR by AZ876 triggers a cascade of events leading to the regulation of target
gene expression. A simplified representation of this pathway is provided below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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